Cas no 1396766-06-5 (2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide)

2-(2,5-Dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide is a heterocyclic compound featuring a pyrrolidine-2,5-dione (succinimide) moiety linked to a piperidine scaffold via an acetamide bridge, with a nicotinoyl substitution. This structure confers reactivity as an amine-reactive succinimidyl ester, making it suitable for bioconjugation applications. The pyridine-3-carbonyl group enhances solubility in polar solvents, while the piperidin-4-ylmethyl spacer provides steric flexibility for targeted modifications. The compound is particularly useful in peptide synthesis and protein labeling due to its selective reactivity with primary amines under mild conditions. Its stability in aqueous buffers and efficient coupling kinetics make it a practical choice for biochemical crosslinking and probe development.
2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide structure
1396766-06-5 structure
Product Name:2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide
CAS No:1396766-06-5
MF:C18H22N4O4
MW:358.391684055328
CID:6603292
PubChem ID:71786509
Update Time:2025-06-30

2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide
    • F6178-3493
    • 1396766-06-5
    • AKOS024534942
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-((1-nicotinoylpiperidin-4-yl)methyl)acetamide
    • 2-(2,5-dioxopyrrolidin-1-yl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide
    • Inchi: 1S/C18H22N4O4/c23-15(12-22-16(24)3-4-17(22)25)20-10-13-5-8-21(9-6-13)18(26)14-2-1-7-19-11-14/h1-2,7,11,13H,3-6,8-10,12H2,(H,20,23)
    • InChI Key: ISZBGGNAASSFIZ-UHFFFAOYSA-N
    • SMILES: C(NCC1CCN(C(C2=CC=CN=C2)=O)CC1)(=O)CN1C(=O)CCC1=O

Computed Properties

  • Exact Mass: 358.16410520g/mol
  • Monoisotopic Mass: 358.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 99.7Ų

2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide Pricemore >>

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Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396766-06-5) and Its Applications in Modern Chemical Biology

2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide, identified by its CAS number 1396766-06-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a dioxopyrrolidine core linked to a piperidine moiety via a pyridine-3-carbonyl bridge. Such structural features make it a promising candidate for further exploration in drug discovery and molecular therapy.

The dioxopyrrolidine moiety, a key structural component of this compound, is known for its versatility in biological interactions. Dioxopyrrolidines have been extensively studied for their potential to act as bioisosteres in drug design, offering alternative scaffolds that can enhance binding affinity and reduce toxicity. Recent studies have highlighted the role of dioxopyrrolidine derivatives in modulating enzyme activity and receptor binding, making them valuable tools in the development of novel therapeutic agents.

The pyridine-3-carbonyl group in the molecular structure of 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide serves as a critical linker that bridges the dioxopyrrolidine and piperidine units. This pyridine moiety is well-documented for its ability to interact with various biological targets, including enzymes and receptors, through hydrogen bonding and hydrophobic interactions. The presence of the pyridine-3-carbonyl group not only enhances the compound's solubility but also contributes to its overall stability, making it an attractive candidate for further pharmacological investigation.

The piperidine component of the compound is another key feature that contributes to its biological relevance. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to mimic natural amino acid structures and interact with biological targets in a manner similar to small organic molecules. In particular, piperidine-based compounds have been extensively explored in the development of antiviral, antibacterial, and anticancer agents. The incorporation of a piperidine moiety into 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide suggests potential applications in these therapeutic areas.

Recent advancements in chemical biology have underscored the importance of multifunctional compounds that can simultaneously target multiple biological pathways. The unique structural features of 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide make it an excellent candidate for such applications. The compound's ability to interact with both enzymatic and non-enzymatic targets suggests that it could be developed into a broad-spectrum therapeutic agent capable of addressing complex diseases.

In addition to its potential therapeutic applications, 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide has also shown promise in research related to molecular imaging and diagnostics. The compound's ability to bind specifically to biological targets makes it an ideal candidate for developing probes that can visualize and track these targets in vivo. Such applications could significantly enhance our understanding of various biological processes and contribute to the development of more effective diagnostic tools.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide presents unique challenges due to its complex structural framework. However, recent advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. These advancements include novel catalytic methods and innovative purification techniques that ensure the compound's integrity throughout the synthesis process.

One of the most exciting aspects of working with 2-(2,5-dioxopyrrolidin-1-yl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ymlmethyl}acetamide is its potential for further derivatization. By modifying specific functional groups within the molecule, researchers can generate a library of related compounds with tailored biological activities. This approach allows for the systematic exploration of structure-function relationships and can lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The future prospects for 2-(2,5-dioxopyrrolidin--1 -yl)-N-{1-(pyridine--3--carbonyl)piperidi n--4--y l m eth y l } acet am ide are vast and exciting. As our understanding of biological systems continues to grow, so too will our ability to design molecules that can interact with these systems in meaningful ways. This compound represents just one example of how innovative chemical design can lead to breakthroughs in medicine and biology.

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